Cas no 2490412-97-8 (1-Bromo-1-(trifluoromethyl)cyclopropane)

• Product Name: 1-Bromo-1-(trifluoromethyl)cyclopropane
• CAS No: 2490412-97-8
• MF: C₄H₄BrF₃
• MW: 188.973771095276
• MDL: MFCD32845724
• CID: 5670209
• PubChem ID: 155821016
• Update Time: 2023-09-12

1-Bromo-1-(trifluoromethyl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• 2490412-97-8
• 1-Bromo-1-(trifluoromethyl)cyclopropane
• EN300-27106307
• Cyclopropane, 1-bromo-1-(trifluoromethyl)-

• MDL： MFCD32845724
• Inchi： 1S/C4H4BrF3/c5-3(1-2-3)4(6,7)8/h1-2H2
• InChI Key： OPMNGOSTRBPGKV-UHFFFAOYSA-N
• SMILES： BrC1(C(F)(F)F)CC1

Computed Properties

• Exact Mass: 187.94485g/mol
• Monoisotopic Mass: 187.94485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.906±0.06 g/cm3(Predicted)
• Boiling Point: 78.5±35.0 °C(Predicted)